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Compound of Interest

Compound Name: SB-737050A

Cat. No.: B1680847

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides a technical overview of the pharmacological properties of SB-
737050A. SB-737050A is an investigational compound that has been identified as a multi-
target antagonist with activity at several key receptors implicated in neuropsychiatric disorders.
Specifically, it demonstrates antagonist activity at serotonin (5-HT) receptors 5-HT2A, 5-HT2C,
and 5-HT6, as well as dopamine receptors D2 and D3.[1] This multi-receptor profile suggests a
potential therapeutic application in conditions where modulation of serotonergic and
dopaminergic signaling is beneficial.

Due to the limited availability of public data on SB-737050A, this guide summarizes the
currently accessible information. Further in-depth experimental data, such as specific binding
affinities, functional assay results, and pharmacokinetic profiles, are not readily available in the
public domain.

Mechanism of Action

SB-737050A functions as an antagonist at multiple G-protein coupled receptors (GPCRS). The
primary mechanism of action involves blocking the downstream signaling cascades initiated by
the binding of the endogenous ligands, serotonin and dopamine, to their respective receptors.

Receptor Antagonism Profile
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The known receptor antagonism profile of SB-737050A is presented in the table below.

Receptor Target

Action

Implicated
Signaling
Pathways

Potential
Therapeutic
Relevance

5-HT2A Receptor

Antagonist[1]

Gg/11 signaling,
Phospholipase C
(PLC) activation, IP3
and DAG formation

Psychosis, Sleep

Disorders, Depression

5-HT2C Receptor

Antagonist[1]

Gg/11 signaling, PLC

activation

Obesity, Depression,
Anxiety

5-HT6 Receptor

Antagonist[1]

Gs signaling, Adenylyl
cyclase activation,
CAMP production

Cognitive deficits in
Alzheimer's Disease

and Schizophrenia

D2 Receptor

Antagonist[1]

Gi signaling, Inhibition
of adenylyl cyclase,
Reduction of cAMP

Psychosis (positive

symptoms)

D3 Receptor

Antagonist[1]

Gi signaling, Inhibition
of adenylyl cyclase,
Reduction of cAMP

Substance Abuse,

Mood Disorders

Signaling Pathways

The antagonistic action of SB-737050A at its target receptors modulates key intracellular

signaling pathways. The following diagram illustrates the generalized signaling cascades
affected by SB-737050A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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